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Compound of Interest

Compound Name: 0OTS186935 trihydrochloride

Cat. No.: B15073903

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
0TS186935 trihydrochloride, a potent protein methyltransferase SUV39H2 inhibitor. The
following procedures are based on available safety data for the hydrochloride form and general
best practices for laboratory chemical waste management. It is crucial to consult your
institution's specific safety protocols and local regulations before proceeding with any disposal.

Summary of Chemical Safety Data

While a comprehensive Safety Data Sheet (SDS) with specific disposal instructions for
0TS186935 trihydrochloride is not publicly available, the SDS for the related compound
0TS186935 (hydrochloride) indicates that it is not classified as a hazardous substance or
mixture.[1] However, standard laboratory precautions should always be observed.

Chemical Property Value Source

Molecular Formula C25H29CI4N502 [2]

Molecular Weight 593.34 g/mol Inferred from Formula
Appearance Solid [3]

Storage Store at -20°C [2]
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Personal Protective Equipment (PPE) and Handling

Before handling OTS186935 trihydrochloride, ensure you are wearing appropriate personal
protective equipment.

¢ Gloves: Chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Safety glasses or goggles.
o Lab Coat: A standard laboratory coat.

Avoid creating dust and ensure adequate ventilation when working with the solid form.[1]

Step-by-Step Disposal Procedure

The following is a general procedure for the disposal of non-hazardous chemical waste. This
should be adapted to comply with your institution's specific guidelines.

» Consult Institutional Guidelines: Before beginning any disposal process, review your
organization's chemical hygiene plan and waste disposal protocols. Contact your
Environmental Health and Safety (EHS) department for clarification.

o Assess for Contamination: Determine if the OTS186935 trihydrochloride waste is
contaminated with any hazardous materials. If it is, it must be treated as hazardous waste.

e Small Quantities of Uncontaminated Waste:
o For trace amounts or empty containers, first ensure all product has been removed.

o Rinse the container with a suitable solvent (e.g., water or ethanol). The rinseate must be
collected and disposed of as chemical waste.

o Deface the label on the empty container before disposing of it as regular laboratory glass
or plastic waste, as per your institution's policy.

e Bulk Quantities or Contaminated Waste:
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o All bulk quantities of 0TS186935 trihydrochloride and any materials contaminated with it
(e.g., absorbent pads, contaminated PPE) should be disposed of as chemical waste.

o Place the waste in a clearly labeled, sealed container. The label should include the
chemical name, concentration, and date.

o Store the waste container in a designated satellite accumulation area.

o Arrange for pickup and disposal by your institution's EHS department or a licensed
chemical waste disposal contractor.

o Spill Cleanup:
o In the event of a spill, wear appropriate PPE.
o Absorb the spill with an inert material (e.g., vermiculite, sand, or a commercial spill kit).

o Collect the absorbed material into a sealed container and label it as "Spill Debris
containing OTS186935 trihydrochloride.”

o Dispose of the container as chemical waste through your EHS department.

o Decontaminate the spill area with a suitable solvent (e.g., 70% ethanol) and dispose of the
cleaning materials as chemical waste.[1]

Disposal Decision Workflow

The following diagram outlines the general decision-making process for the disposal of
laboratory chemicals like OTS186935 trihydrochloride.
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Disposal decision workflow for OTS186935 trihydrochloride.
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Disclaimer: This information is intended for guidance purposes only. Always prioritize your
institution's specific protocols and local, state, and federal regulations for chemical waste
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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